Cas no 221352-10-9 (3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol)

• Product Name: 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol
• CAS No: 221352-10-9
• MF: C₉H₁₁BO₂
• MW: 161.993442773819
• MDL: MFCD13180474
• CID: 1037199
• PubChem ID: 44228974
• Update Time: 2025-11-04

3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylbenzo[c][1,2]oxaborol-1(3H)-ol
• 1,3-DIHYDRO-1-HYDROXY-3,3-DIMETHYL-2,1-BENZOXABOROLE
• 3,3-Gem-Dimethyl Benzoxaborole
• QC-4857
• 1-hydroxy-3,3-dimethyl-2,1-benzoxaborole
• 3,3-dimethyl-3H-benzo[c][1,2]oxaborol-1-ol
• XPHBVPSNNPMQPE-UHFFFAOYSA-N
• 1225AB
• FCH1165602
• AK109384
• AX8227504
• 3,3-Dimethyl-2,1-benzoxaborol-1(3H)-ol
• ST24041116
• 3,3-dimethyl-1-oxidanyl-2,1-benzoxaborole
• A815964
• 3,3
• AKOS016009098
• ZB0662
• SCHEMBL1164604
• EN300-1270696
• CHEMBL2036004
• DTXSID10657963
• WIA35210
• DS-4320
• SY108327
• MFCD13180474
• CS-0078620
• Z1255432716
• 3,3-DIMETHYL-2,1-BENZOXABOROL-1-OL
• 3,3-Dimethyl-1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole
• 221352-10-9
• AMY781
• 3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
• 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol

• MDL： MFCD13180474
• Inchi： 1S/C9H11BO2/c1-9(2)7-5-3-4-6-8(7)10(11)12-9/h3-6,11H,1-2H3
• InChI Key： XPHBVPSNNPMQPE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C1(C)C)O

Computed Properties

• Exact Mass: 162.08500
• Monoisotopic Mass: 162.0852098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 242.5±43.0 ºC (760 Torr),
• Flash Point: 100.4±28.2 ºC,
• PSA: 29.46000
• LogP: 0.63940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol

Professional Introduction to 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol (CAS No: 221352-10-9)

3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol, identified by the chemical abstracts service number 221352-10-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoc1,2oxaborol derivatives, which are known for their unique structural and functional properties. The presence of a boronic acid moiety and a benzoc1,2oxaborol core makes this molecule a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural framework of 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol incorporates a highly functionalized aromatic system, which is further enhanced by the incorporation of methyl groups at the 3-position. This substitution pattern not only influences the electronic properties of the molecule but also contributes to its solubility and reactivity. The boronic acid functionality is particularly noteworthy, as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on boronic acid-containing compounds due to their broad spectrum of biological activities. Boronic acids are well-known for their ability to form reversible covalent bonds with sugars and other biomolecules, making them valuable tools in drug design and diagnostics. The benzoc1,2oxaborol scaffold further enhances these properties by providing a rigid and stable platform for molecular recognition. This has led to investigations into its potential applications in enzyme inhibition, carbohydrate mimics, and targeted drug delivery systems.

One of the most compelling aspects of 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol is its potential in the field of medicinal chemistry. Researchers have been exploring its utility as a building block for the synthesis of novel heterocyclic compounds with therapeutic potential. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory effects against various enzymes implicated in human diseases. The boronic acid moiety allows for facile coupling with other pharmacophores, facilitating the creation of hybrid molecules that combine multiple biological activities.

The synthesis of 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a benzene derivative followed by boronation and subsequent ring closure steps. These synthetic strategies underscore the importance of this compound as a key intermediate in organic synthesis. The availability of high-quality starting materials and well-established synthetic routes has made it accessible for both academic and industrial research purposes.

Recent advancements in computational chemistry have also contributed to our understanding of 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping to rationalize its potential therapeutic applications. These computational approaches are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have confirmed the structural integrity and purity of synthesized derivatives.

The pharmaceutical industry has taken notice of 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol due to its promising characteristics as a drug candidate. Preclinical studies have begun to explore its efficacy in models of various diseases, including cancer and inflammatory disorders. The compound's ability to modulate key biological pathways makes it an attractive option for further development into clinical trials. Additionally, its compatibility with modern drug discovery platforms ensures that it can be integrated into existing pipelines for rapid translation from bench to bedside.

From a broader scientific perspective, 3,3-Dimethylbenzoc1,2oxaborol-1(3H)-ol represents an excellent example of how structural innovation can lead to novel bioactive molecules. Its unique combination of functional groups and aromatic system positions it as a versatile tool for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely that its importance will only grow within the scientific community.

In conclusion, 3 , 3 - Dimethylbenzoc ¹ , ² - oxaborol - 1 ( ³ H ) - ol ( CAS No: 221352 - 10 - 9 ) stands out as a significant compound with far-reaching implications in pharmaceutical chemistry and medicinal biology. Its structural features and functional properties make it a valuable asset for researchers seeking to develop innovative therapeutic agents. With ongoing studies exploring its potential applications across multiple disease areas, this molecule is poised to play an increasingly important role in future drug discovery efforts.